3-Bromo-4-hydrazinyl-5-nitropyridine

• Molecular Formula: C5H5BrN4O2
• Molecular Weight: 233.02 g/mol
• IUPAC Name: (3-bromo-5-nitropyridin-4-yl)hydrazine
• InChI: InChI=1S/C5H5BrN4O2/c6-3-1-8-2-4(10(11)12)5(3)9-7/h1-2H,7H2,(H,8,9)
• InChI Key: AZJSJNDNGHNCTK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C=N1)Br)NN)[N+](=O)[O-]

Description

3-Bromo-4-hydrazinyl-5-nitropyridine is a useful research compound. Its molecular formula is C5H5BrN4O2 and its molecular weight is 233.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-bromo-4-chloro-5-nitro-pyridine (500 mg, 2.106 mmol), hydrazine hydrate (158.1 mg, 153.6 μL, 3.159 mmol) in ethanol (5.000 mL) was stirred at RT for 1 h. The bright yellow precipitate was filtered, washed with methanol and dried under vacuum to leave 3-bromo-4-hydrazinyl-5-nitropyridine (390 mg, 79.5%). MS (ES−) 232.8.